Cas no 2375267-75-5 (2-Tert-butyl-5-nitroaniline hydrochloride)
2-Tert-butyl-5-nitroaniline hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butyl-5-nitroaniline hydrochloride
- EN300-7444369
- 2375267-75-5
- 2-Tert-butyl-5-nitroaniline;hydrochloride
- 2-Tert-butyl-5-nitroaniline hydrochloride
-
- Inchi: 1S/C10H14N2O2.ClH/c1-10(2,3)8-5-4-7(12(13)14)6-9(8)11;/h4-6H,11H2,1-3H3;1H
- InChI Key: UUKXJVNFBJYHGQ-UHFFFAOYSA-N
- SMILES: Cl.[O-][N+](C1C=CC(=C(C=1)N)C(C)(C)C)=O
Computed Properties
- Exact Mass: 230.0822054g/mol
- Monoisotopic Mass: 230.0822054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.8Ų
2-Tert-butyl-5-nitroaniline hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7444369-0.05g |
2-tert-butyl-5-nitroaniline hydrochloride |
2375267-75-5 | 95.0% | 0.05g |
$22.0 | 2025-03-11 | |
| Enamine | EN300-7444369-0.1g |
2-tert-butyl-5-nitroaniline hydrochloride |
2375267-75-5 | 95.0% | 0.1g |
$33.0 | 2025-03-11 | |
| Enamine | EN300-7444369-0.25g |
2-tert-butyl-5-nitroaniline hydrochloride |
2375267-75-5 | 95.0% | 0.25g |
$47.0 | 2025-03-11 | |
| Enamine | EN300-7444369-0.5g |
2-tert-butyl-5-nitroaniline hydrochloride |
2375267-75-5 | 95.0% | 0.5g |
$73.0 | 2025-03-11 | |
| Enamine | EN300-7444369-1.0g |
2-tert-butyl-5-nitroaniline hydrochloride |
2375267-75-5 | 95.0% | 1.0g |
$94.0 | 2025-03-11 | |
| Enamine | EN300-7444369-2.5g |
2-tert-butyl-5-nitroaniline hydrochloride |
2375267-75-5 | 95.0% | 2.5g |
$121.0 | 2025-03-11 | |
| Enamine | EN300-7444369-5.0g |
2-tert-butyl-5-nitroaniline hydrochloride |
2375267-75-5 | 95.0% | 5.0g |
$165.0 | 2025-03-11 | |
| Enamine | EN300-7444369-10.0g |
2-tert-butyl-5-nitroaniline hydrochloride |
2375267-75-5 | 95.0% | 10.0g |
$275.0 | 2025-03-11 | |
| 1PlusChem | 1P028IE2-50mg |
2-tert-butyl-5-nitroanilinehydrochloride |
2375267-75-5 | 95% | 50mg |
$94.00 | 2024-05-23 | |
| 1PlusChem | 1P028IE2-100mg |
2-tert-butyl-5-nitroanilinehydrochloride |
2375267-75-5 | 95% | 100mg |
$111.00 | 2024-05-23 |
2-Tert-butyl-5-nitroaniline hydrochloride Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-Tert-butyl-5-nitroaniline hydrochloride
Latest Research Insights on 2-Tert-butyl-5-nitroaniline Hydrochloride (CAS: 2375267-75-5) in Chemical Biology and Pharmaceutical Applications
2-Tert-butyl-5-nitroaniline hydrochloride (CAS: 2375267-75-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique physicochemical properties. This research brief synthesizes the latest findings on this compound, highlighting its applications, mechanisms, and future prospects in the field.
Recent studies have explored the role of 2-Tert-butyl-5-nitroaniline hydrochloride in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key precursor in the development of kinase inhibitors, particularly targeting cancer-related pathways. The nitro and tert-butyl functional groups were found to enhance binding affinity and selectivity, making it a promising scaffold for further optimization.
In addition to its synthetic applications, research has also focused on the compound's stability and solubility profiles. A collaborative effort between academic and industrial researchers (2024, ACS Omega) revealed that the hydrochloride salt form (2375267-75-5) exhibits improved aqueous solubility compared to its free base counterpart, addressing a critical challenge in formulation development for oral drug delivery.
Mechanistic studies have shed light on the compound's interactions at the molecular level. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have provided detailed structural insights, enabling rational design of derivatives with enhanced pharmacological properties. These findings were recently presented at the 2024 International Conference on Chemical Biology and have since been submitted for peer-reviewed publication.
The safety profile of 2-Tert-butyl-5-nitroaniline hydrochloride has also been a subject of investigation. Preliminary toxicological assessments conducted under Good Laboratory Practice (GLP) conditions indicate favorable results, with no significant cytotoxicity observed at therapeutic concentrations. However, researchers emphasize the need for further in vivo studies to fully characterize its pharmacokinetic and pharmacodynamic properties.
Looking ahead, the compound's potential extends beyond its current applications. Computational modeling studies suggest that structural modifications could yield derivatives with activity against a broader range of biological targets, including infectious diseases and neurological disorders. Several pharmaceutical companies have included 2375267-75-5 in their screening libraries, reflecting its growing importance in drug discovery pipelines.
In conclusion, 2-Tert-butyl-5-nitroaniline hydrochloride represents a valuable chemical entity with multiple applications in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic methodologies and characterization techniques, position it as a compound of significant interest for future therapeutic innovations. Continued research efforts are expected to further elucidate its full potential in addressing unmet medical needs.
2375267-75-5 (2-Tert-butyl-5-nitroaniline hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)